Cas no 1785325-24-7 (2-(2-Methoxy-6-methylphenyl)butanoic acid)

2-(2-Methoxy-6-methylphenyl)butanoic acid is a chiral aromatic carboxylic acid derivative characterized by its methoxy and methyl substituents on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its potential as a building block for pharmaceuticals, agrochemicals, or fine chemical intermediates. The presence of both methoxy and methyl groups enhances its steric and electronic properties, making it suitable for asymmetric synthesis or catalytic applications. Its butanoic acid backbone provides flexibility for further functionalization. The compound’s structural features may also contribute to improved solubility or stability in certain reaction conditions, depending on the application. Proper handling and storage are recommended to maintain its integrity.

2-(2-Methoxy-6-methylphenyl)butanoic acid structure

1785325-24-7 structure

Product Name:2-(2-Methoxy-6-methylphenyl)butanoic acid

CAS No:1785325-24-7

MF:C₁₂H₁₆O₃

MW:208.253643989563

CID:5752996

PubChem ID:84780201

Update Time:2025-11-02

2-(2-Methoxy-6-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 1785325-24-7
- EN300-1775036
- 2-(2-methoxy-6-methylphenyl)butanoic acid
- 2-(2-Methoxy-6-methylphenyl)butanoic acid
- Inchi： 1S/C12H16O3/c1-4-9(12(13)14)11-8(2)6-5-7-10(11)15-3/h5-7,9H,4H2,1-3H3,(H,13,14)
- InChI Key： ANNRCUWCIMAPJP-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(C)=C1C(C(=O)O)CC

Computed Properties

Exact Mass: 208.109944368g/mol
Monoisotopic Mass: 208.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 46.5Å²

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